2-Methyl-4-(methylsulfonyl)benzoic acid

• IUPAC Name: 2-methyl-4-methylsulfonylbenzoic acid
• InChI: InChI=1S/C9H10O4S/c1-6-5-7(14(2,12)13)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key: WEKZLBGODVDBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C)C(=O)O
• Molecular Formula: C9H10O4S
• DSSTOX Substance ID: DTXSID501281149
• Molecular Weight: 214.24 g/mol
• CAS RN: 118939-09-6

Description

“2-Methyl-4-(methylsulfonyl)benzoic acid” is a chemical compound. It is similar to “2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid”, which is a white solid that is soluble in water and organic solvents.

Synthesis Analysis

The synthesis of a similar compound, “2-Methoxy-4-(methylsulfanyl)benzoic Acid”, has been reported. The synthesis used readily available 4-methyl-3-nitrobenzenesulfonic acid and 2-methyl-5-nitrophenol to develop two alternative approaches to the synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid in total yields of 17% and 37%, respectively.

Molecular Structure Analysis

The molecular formula of “2-Methyl-4-(methylsulfonyl)benzoic acid” is C9H10O4S.

Scientific Research Applications

Application 1: Electrochemical Oxidation

• Summary of the Application: 2-Methyl-4-(methylsulfonyl)benzoic acid, also known as 2-nitro-4-methylsulfonylbenzoic acid (NMSBA), is used in the electrochemical oxidation of 2-nitro-4-methylsulfonyltoluene (NMST). This process is crucial for the green synthesis of NMSBA, as the traditional nitric acid oxidation procedure generates a large amount of waste acid and nitrogen oxide.
• Methods of Application: The electrochemical oxidation of NMST was achieved under ambient pressure and temperature by employing molybdate as the catalyst and graphite rod as the anode. Through optimizing the catalyst dosage, phase transfer catalyst dosage, reactant concentration, electrolyte concentration, cell voltage and reaction time, the NMSBA selectivity of 95.16% was realized in acidic media with the NMST conversion of 57.37%.
• Results or Outcomes: The results showed that molybdate in the form of Mo2O72− can catalyze the oxidation of NMST in acidic media. NMST loses hydrogen from the methyl group, subsequently accepts oxygen, and finally converts into NMSBA.

Application 2: Alkaline Hydrolysis of Sulfides

• Summary of the Application: 2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid (MTBA), a compound similar to 2-Methyl-4-(methylsulfonyl)benzoic acid, is used as a reagent for the alkaline hydrolysis of sulfides.
• Results or Outcomes: MTBA has been shown to be metabolized by the body into benzonitrile, which is an active metabolite.

Safety And Hazards

The safety data sheet for a similar compound suggests avoiding contact with skin and eyes, avoiding breathing vapors or mists, and not ingesting the compound. If swallowed, immediate medical assistance should be sought.